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Executive Summary
Disperse Blue 165 is a synthetic dye used in the textile industry. A comprehensive review of

publicly available toxicological and safety data reveals a significant lack of specific studies for

this particular substance. Safety Data Sheets (SDS) consistently report "no data available" for

key toxicological endpoints, including acute toxicity, skin and eye irritation, sensitization,

mutagenicity, carcinogenicity, and reproductive toxicity. While direct experimental data for

Disperse Blue 165 is absent, the broader class of disperse dyes has been associated with

health concerns, notably skin sensitization and potential carcinogenicity. This guide

summarizes the available information and provides context based on related disperse dyes.

Physicochemical Properties
Disperse Blue 165 is identified by the CAS number 41642-51-7.[1][2][3][4] It is a dark blue

powder that is insoluble in water but can be dissolved in organic solvents.[3][5]

Toxicological Data
A thorough search of available literature and safety databases indicates a lack of specific

toxicological studies conducted on Disperse Blue 165. Safety Data Sheets for Disperse Blue
165 consistently state "no data available" for the following critical endpoints.[1][6]
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Table 1: Summary of Toxicological Data for Disperse Blue 165

Toxicological Endpoint Result

Acute Toxicity

Oral No data available

Dermal No data available

Inhalation No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

General Concerns for Disperse Dyes
While specific data for Disperse Blue 165 is not available, studies on other disperse dyes

highlight potential health risks associated with this class of compounds.

Skin Sensitization
Several disperse dyes are known to be skin sensitizers, causing allergic contact dermatitis.[7]

[8][9] For instance, Disperse Blue 106 and Disperse Blue 124 are recognized as frequent

allergens found in textiles.[9][10] The mechanism of skin sensitization by some disperse dyes is

thought to involve their ability to react with proteins.[8] Individuals with sensitivity to disperse
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dyes may experience skin rashes and other allergic reactions upon contact with colored

textiles.[7][9]

Carcinogenicity
Certain disperse dyes have raised concerns regarding their carcinogenic potential. For

example, Disperse Blue 1 is listed as reasonably anticipated to be a human carcinogen based

on evidence from animal studies.[11][12] Oral administration of Disperse Blue 1 in rats led to

the development of urinary bladder tumors.[12] It is important to note that these findings are for

other specific disperse dyes and cannot be directly extrapolated to Disperse Blue 165 without

specific testing.

Genotoxicity
Some azo dyes, a chemical class to which many disperse dyes belong, have shown mutagenic

and genotoxic properties in various assays.[13][14][15] For example, Disperse Blue 1 was

found to be mutagenic in Salmonella typhimurium assays.[11][16]

Experimental Protocols: A General Overview
Due to the absence of specific studies on Disperse Blue 165, detailed experimental protocols

for this substance cannot be provided. However, to illustrate a typical workflow for assessing a

key toxicological endpoint for disperse dyes, a generalized protocol for the Direct Peptide

Reactivity Assay (DPRA) for skin sensitization is described below. This in vitro method is used

to predict the skin sensitization potential of a chemical by measuring its reactivity with synthetic

peptides containing cysteine and lysine.[8]

Generalized Experimental Workflow: Direct Peptide
Reactivity Assay (DPRA)
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Caption: Generalized workflow for the Direct Peptide Reactivity Assay (DPRA).

Ecological Toxicity
Safety Data Sheets for Disperse Blue 165 also indicate "no data available" regarding its

toxicity to aquatic life, such as fish, daphnia, and algae.[1][6] However, disperse dyes as a

class can pose a threat to aquatic ecosystems due to their potential for persistence and toxicity

to aquatic organisms.[17][18][19][20]
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Conclusion
There is a significant data gap in the publicly available toxicological and safety information for

Disperse Blue 165. No specific studies on its acute or chronic toxicity, sensitization,

mutagenicity, or carcinogenicity were identified. While this lack of data prevents a definitive risk

assessment for Disperse Blue 165, the known health concerns associated with other disperse

dyes, particularly skin sensitization and potential carcinogenicity, warrant a cautious approach.

Further toxicological evaluation of Disperse Blue 165 is necessary to adequately characterize

its potential risks to human health and the environment. Professionals in research and drug

development should be aware of these data gaps and the general concerns surrounding this

class of dyes when considering their use or potential exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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